Cas no 691363-52-7 (Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI))

Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI) structure
691363-52-7 structure
Product Name:Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI)
CAS No:691363-52-7
MF:C11H15NO3
MW:209.241703271866
CID:1023068
PubChem ID:45089827
Update Time:2025-04-20

Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI)
    • 691363-52-7
    • 3-Amino-4-(1-methoxy-2-propanyl)benzoic acid
    • BENZOIC ACID, 3-AMINO-4-(2-METHOXY-1-METHYLETHYL)-
    • DB-274521
    • Inchi: 1S/C11H15NO3/c1-7(6-15-2)9-4-3-8(11(13)14)5-10(9)12/h3-5,7H,6,12H2,1-2H3,(H,13,14)
    • InChI Key: MKOIUMVOHBAGSF-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)C1C=CC(C(=O)O)=CC=1N

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.6Ų
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